Cas no 887457-77-4 (2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2,4-dimethylphenyl)acetamide
• CAS No: 887457-77-4
• MF: C₂₁H₁₈ClN₅O₂
• MW: 407.852922916412
• CID: 6558907
• Update Time: 2025-06-27

2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2,4-dimethylphenyl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(3-chlorophenyl)-N-(2,4-dimethylphenyl)-1,4-dihydro-4-oxo-

• Inchi： 1S/C21H18ClN5O2/c1-13-6-7-18(14(2)8-13)25-19(28)11-26-12-23-20-17(21(26)29)10-24-27(20)16-5-3-4-15(22)9-16/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key： LDBMJYLVOVVCGC-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C)C=C2C)=O)C(=O)C2C=NN(C3=CC=CC(Cl)=C3)C=2N=1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2,4-dimethylphenyl)acetamide

Compound CAS No 887457-77-4: A Comprehensive Overview

The compound with CAS No 887457-77-4, known as 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2,4-dimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Pyrazolo[3,4-d]pyrimidine derivatives have been extensively studied for their biological activities. The presence of the 3-chlorophenyl group in this compound introduces electronic and steric effects that can modulate its interactions with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in the development of kinase inhibitors and other therapeutic agents.

The N-(2,4-dimethylphenyl)acetamide moiety further enhances the compound's versatility. This group contributes to the molecule's lipophilicity, which is crucial for its absorption and bioavailability. Researchers have reported that such substituents can significantly influence the pharmacokinetic profiles of drugs, making them more effective in treating various diseases.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions. The synthesis begins with the preparation of the pyrazolo[3,4-d]pyrimidine core, followed by the introduction of the chlorophenyl group through nucleophilic aromatic substitution. The final step involves coupling the acetyl group with the dimethylphenyl amine to form the acetamide derivative. These steps require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound more accurately. Molecular docking studies have revealed that 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2,4-dimethylphenyl)acetamide exhibits strong binding affinities towards several protein targets, including kinases and proteases. These findings suggest its potential role in treating conditions such as cancer and inflammatory diseases.

In terms of applications, this compound has shown promise in drug discovery programs targeting kinase signaling pathways. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis makes it a valuable candidate for anti-cancer therapies. Additionally, its structural flexibility allows for further modifications to enhance its specificity and reduce off-target effects.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have indicated that under certain conditions, it undergoes hydrolysis and oxidation reactions that reduce its persistence in natural systems. This information is critical for ensuring sustainable practices during its production and use.

In conclusion, CAS No 887457-77-4 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure and functional groups make it a subject of intense research interest. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.